molecular formula C16H23NO3 B255721 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide

3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide

Cat. No. B255721
M. Wt: 277.36 g/mol
InChI Key: FHRNTOHDQRGUJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide, also known as UMB68, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. UMB68 belongs to the class of N-substituted benzamides and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide has been shown to interact with the dopamine D2 receptor and the sigma-1 receptor. It is believed that the interaction with these receptors may be responsible for the analgesic and anticonvulsant properties of 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide.
Biochemical and Physiological Effects
3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide has been shown to have several biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide has also been shown to decrease the levels of oxidative stress markers and increase the levels of antioxidant enzymes. Additionally, 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide has been shown to increase the levels of certain neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, which makes it readily available for research. Additionally, 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide has been shown to have low toxicity and is well-tolerated in animal studies. However, there are also limitations to using 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide in lab experiments. It has a short half-life and is rapidly metabolized, which may make it difficult to study in vivo. Additionally, the mechanism of action of 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide is not fully understood, which may limit its use in certain studies.

Future Directions

There are several future directions for the study of 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide. One direction is to further investigate its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression. Additionally, 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide could be studied for its potential use in the treatment of other neurological disorders, such as epilepsy and multiple sclerosis. Another direction is to investigate the mechanism of action of 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide in more detail, which may lead to the development of more potent and selective analogs. Finally, 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide could be studied for its potential use in cancer treatment, particularly in combination with other chemotherapy agents.
Conclusion
In conclusion, 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide, also known as 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression. While there are advantages and limitations to using 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide in lab experiments, there are several future directions for its study that could lead to the development of new therapies for a variety of diseases.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide involves a multi-step process that includes the reaction of 3,4-dimethoxybenzoic acid with thionyl chloride to form 3,4-dimethoxybenzoyl chloride. The benzoyl chloride is then reacted with 2-methylcyclohexylamine to form 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide. The final product is purified through recrystallization and chromatography techniques.

Scientific Research Applications

3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide has been studied extensively in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression. Additionally, 3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide has been studied for its potential use in cancer treatment due to its ability to inhibit tumor growth.

properties

Product Name

3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide

Molecular Formula

C16H23NO3

Molecular Weight

277.36 g/mol

IUPAC Name

3,4-dimethoxy-N-(2-methylcyclohexyl)benzamide

InChI

InChI=1S/C16H23NO3/c1-11-6-4-5-7-13(11)17-16(18)12-8-9-14(19-2)15(10-12)20-3/h8-11,13H,4-7H2,1-3H3,(H,17,18)

InChI Key

FHRNTOHDQRGUJG-UHFFFAOYSA-N

SMILES

CC1CCCCC1NC(=O)C2=CC(=C(C=C2)OC)OC

Canonical SMILES

CC1CCCCC1NC(=O)C2=CC(=C(C=C2)OC)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.